Cas no 61137-09-5 (1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester)

• Product Name: 1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester
• CAS No: 61137-09-5
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 491009
• PubChem ID: 111354
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 1-(2-ethylhexyl) ester
• NS00064378
• 4-(2-ethylhexoxycarbonyl)benzene-1,3-dicarboxylic acid
• 1(Or 2)-(2-ethylhexyl) dihydrogen benzene-1,2,4-tricarboxylate
• 4-(((2-ethylhexyl)oxy)carbonyl)isophthalic acid
• EINECS 272-110-9
• starbld0001068
• Trimellitic anhydride, mono-2-ethylhexyl ester
• 1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester
• 1(or 2)-(2-Ethylhexyl) trimellitate
• 61137-09-5
• Trimelliticacid-2-ethylhexyl Ester
• 1,2,4-Benzenetricarboxylic acid, 1(or 2)-(2-ethylhexyl) ester
• BPAVWKYYIPGEQX-UHFFFAOYSA-N
• 68735-92-2
• SCHEMBL4141137

• Inchi： 1S/C17H22O6/c1-3-5-6-11(4-2)10-23-17(22)13-8-7-12(15(18)19)9-14(13)16(20)21/h7-9,11H,3-6,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： BPAVWKYYIPGEQX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)O)=CC=1C(=O)O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 320.126
• Monoisotopic Mass: 322.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 106.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters